17beta-Dihydroequilin

Description

17β-Dihydroequilin is a naturally occurring estrogen sex hormone found in horses and used as a medication . It is a minor constituent (1.7%) of conjugated estrogens (CEEs), known under the brand name Premarin . In the body, equilin, a major component of CEEs, transforms into 17β-dihydroequilin, similarly to how estrone converts into estradiol . Consequently, 17β-dihydroequilin, along with estradiol, is a primary estrogen responsible for the effects of CEEs .

As an estrogen, 17β-dihydroequilin acts as an agonist of the estrogen receptors ERα and ERβ . It has about 113% and 108% of estradiol's binding affinity for ERα and ERβ, respectively . In terms of estrogenic activity, 17β-dihydroequilin has about 83% of the relative potency of CEEs in the vagina and 200% of the relative potency of CEEs in the uterus . Among equine estrogens, it exhibits the highest estrogenic activity and potency . 17β-Dihydroequilin, similar to CEEs, shows disproportionate effects in tissues such as the liver and uterus .

Equilenin is a similar compound to 17β-dihydroequilin . 17β-Dihydroequilenin, also known as δ6,8-17β-estradiol, is another naturally occurring steroidal estrogen found in horses, closely related to equilin, equilenin, and estradiol . Studies in monkeys have indicated that 17β-Dihydroequilenin has a selective estrogen receptor modulator (SERM)-like profile, with beneficial effects on bone and the cardiovascular system, but without proliferative responses in breast and endometrium .

• CAS No.: 3563-27-7
• Product Name: 17beta-Dihydroequilin
• Molecular Formula: C18H22O2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 13-methyl-6,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol
• Standard InChI: InChI=1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3-5,10,14,16-17,19-20H,2,6-9H2,1H3
• Standard InChIKey: NLLMJANWPUQQTA-UHFFFAOYSA-N
• SMILES: CC12CCC3C(=CCC4=C3C=CC(=C4)O)C1CCC2O
• Canonical SMILES: CC12CCC3C(=CCC4=C3C=CC(=C4)O)C1CCC2O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 17 alpha-dihydroequilin; 17-dihydroequilin; 17alpha-dihydroequilein; alpha-dihydroequilin; beta-dihydroequilin; dihydroequilin; dihydroequilin, (17beta)-isome
• PubChem Compound: 12595
• Last Modified: Aug 15 2023